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Compound of Interest

Compound Name: Methyl glycinate

Cat. No.: B1584228

Essential Safety and Handling Guide for Methyl
Glycinate

This guide provides crucial safety and logistical information for handling Methyl glycinate in a
laboratory setting. Adherence to these procedures is vital for ensuring the safety of
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling Methyl glycinate, a comprehensive approach to personal protection is
necessary to prevent contact and inhalation. The following table summarizes the required PPE.
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Specifications and

PPE Category Item
Remarks
Wear tightly fitting safety
goggles with side-shields.
Eye Protection Safety Goggles These should conform to EN

166 (EU) or NIOSH (US)
standards.[1]

Hand Protection

Chemical Impermeable Gloves

Handle with impervious gloves.
[1][2] Gloves must be
inspected prior to use. Follow
proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices. Wash and dry hands
after handling.[3][4]

Body Protection

Protective Clothing

Wear fire/flame resistant and
impervious clothing.[1] A
complete suit protecting
against chemicals is
recommended, with the type of
protective equipment selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[5]

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator.[1] For
nuisance exposures, a P95
(US) or P1 (EU EN 143)
particle respirator can be used.

For higher-level protection, use
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OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges. All respirators and
their components must be
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[5]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Methyl
glycinate and ensuring a safe laboratory environment.

Handling:

» Ventilation: Always handle Methyl glycinate in a well-ventilated place.[1] Use appropriate
exhaust ventilation where dust may form.[5]

o Avoid Contact: Take measures to avoid contact with skin and eyes, and prevent the
formation of dust and aerosols.[1][5]

e Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

o Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the
workday.[5] Do not eat, drink, or smoke in handling areas.[6]

Storage:
o Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

e Incompatibilities: Store away from incompatible materials and foodstuff containers.[1][6]

Accidental Release Measures

In the event of a spill, follow these steps to mitigate exposure and contamination:
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o Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the
spill/leak.[1]

» Ventilate: Ensure adequate ventilation.[1]

e Prevent Spread: Prevent further leakage or spillage if it is safe to do so. Do not let the
chemical enter drains.[1]

o Containment: Collect and arrange for disposal. Keep the chemical in suitable, closed
containers for disposal.[1]

« Ignition Sources: Remove all sources of ignition and use spark-proof tools.[1]

Disposal Plan

Proper disposal of Methyl glycinate and its containers is essential to prevent environmental
contamination.

Waste Chemical Disposal:

o Dispose of waste material by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

o Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.[1]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge
into sewer systems.[1]

Contaminated Packaging Disposal:
o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

 Alternatively, puncture the packaging to make it unusable for other purposes and then
dispose of it in a sanitary landfill.[1]

o Combustible packaging materials can be disposed of by controlled incineration with flue gas
scrubbing.[1]
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First Aid Procedures

In case of exposure to Methyl glycinate, immediate first aid is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Workflow for Safe Handling of Methyl Glycinate

The following diagram illustrates the procedural workflow for the safe handling of Methyl

glycinate, from preparation to disposal.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b1584228?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-glycinate.pdf
https://www.chemicalbook.com/msds/methyl-glycinate.pdf
https://www.chemicalbook.com/msds/methyl-glycinate.pdf
https://www.chemicalbook.com/msds/methyl-glycinate.pdf
https://www.benchchem.com/product/b1584228?utm_src=pdf-body
https://www.benchchem.com/product/b1584228?utm_src=pdf-body
https://www.benchchem.com/product/b1584228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Impermeable Gloves
- Protective Clothing
- Respirator (if needed)

Handling Methyl Glycinate
- Use in well-ventilated area
k- Avoid dust/aerosol formation

- Use non-sparking tools

ost-handling llf spill occurs
I

y

Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatibles

Accidental Spill

End of use

Spill Response
- Evacuate & Ventilate
- Contain & Collect
- Remove ignition sources

Disposal

Contaminated Packaging Disposal
- Triple rinse for recycling
- Puncture and landfill
- Controlled incineration

Waste Chemical Disposal
- Licensed chemical destruction plant
- Controlled incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methyl glycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Methyl
glycinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584228#personal-protective-equipment-for-
handling-methyl-glycinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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